8-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
Overview
Description
8-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C14H8ClN5O2 and its molecular weight is 313.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Assessment
The synthesis of 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, including compounds similar to 8-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, was explored to study their biological properties. These compounds were synthesized from commercially available 2-chloropyridine carboxylic acids with amidoximes, followed by a series of reactions including hydrazinolysis, ester formation, and amide formations. The structures were confirmed by 1H NMR spectroscopy, and their pharmacological activity was evaluated (Karpina et al., 2019).
Heterocyclic Derivatives Synthesis
Research on the synthesis of heterocyclic derivatives containing elements like 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings has been conducted. This includes the formation of compounds like 5-pyridin-3-yl-3-[2-(5-thioxo-4,5-dihydro-l,3,4-thiadiazol-2-yl)ethyl]-1,3,4-oxadiazole-2(3H)-thione. These structures were elucidated using spectral and analytical data such as IR, Mass, and 1H NMR spectra (El‐Sayed et al., 2008).
Potential Antihypertensive Agents
A series of new functionalized 3-substituted [1,2,4]triazolo[4,3-a]pyrimidine derivatives were synthesized, with potential applications as antihypertensive agents. These compounds were compared to controls such as captopril and furosemide for their antihypertensive and diuretic activities (Ali et al., 2011).
Synthesis of Fused Heterocyclic Compounds
Research into the synthesis of new heterocyclic compounds based on 5-aryl-1,3,4-oxadiazole, including the creation of various fused heterocyclic compounds, has been conducted. The synthetic processes and the characterization of these compounds, which are of interest in various scientific applications, were detailed (Abbas et al., 2017).
Mechanism of Action
Target of Action
Similar compounds with a triazole nucleus have been found to interact with a variety of enzymes and receptors, showing versatile biological activities .
Mode of Action
Compounds with similar structures have been found to be potent and selective inhibitors of human enzymes such as the 11β-hydroxysteroid dehydrogenase-type 1 (11β-hsd-1) enzyme .
Biochemical Pathways
Compounds with similar structures have been found to inhibit enzymes such as 11β-hsd-1, which plays a crucial role in the conversion of inactive cortisone to active cortisol .
Pharmacokinetics
Similar compounds with a triazole nucleus have been found to have excellent therapeutic indices and safety profiles .
Result of Action
Similar compounds have shown significant anti-tumor activity against various cancer cell lines .
Action Environment
Similar compounds have been found to exhibit excellent photostability, air stability, and thermal stability .
Properties
IUPAC Name |
8-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClN5O2/c15-9-4-1-3-8(7-9)11-16-13(22-19-11)10-5-2-6-20-12(10)17-18-14(20)21/h1-7H,(H,18,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PURGTGYKGLECRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NOC(=N2)C3=CC=CN4C3=NNC4=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClN5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.